Cas no 15601-44-2 (4-(4-Chlorobenzylidene)-2-phenyl-1,3-oxazol-5(4H)-one)

• Product Name: 4-(4-Chlorobenzylidene)-2-phenyl-1,3-oxazol-5(4H)-one
• CAS No: 15601-44-2
• MF: C₁₆H₁₀ClNO₂
• MW: 283.709103107452
• MDL: MFCD00276100
• CID: 199283
• PubChem ID: 1551216
• Update Time: 2025-11-06

4-(4-Chlorobenzylidene)-2-phenyl-1,3-oxazol-5(4H)-one Chemical and Physical Properties

Names and Identifiers

• 5(4H)-Oxazolone,4-[(4-chlorophenyl)methylene]-2-phenyl-
• (E,Z)-4-(4-chlorobenzylidene)-2-phenyl-4,5-dihydrooxazol-5-one
• 4-(4'-chlorobenzylidene)-2-phenyl-4H-oxazol-5-one
• 4-(4-chlorobenzylidene)-2-phenyl-5(4H)oxazolone
• 4-(4'-chlorobenzylidene)-2-phenyloxazol-5(4H)-one
• 4-(4-chlorobenzylidene)-2-phenyloxazol-5(4H)-one
• E)-4-(4-chlorobenzylidene)-2-phenyl-1,3-oxazol-5(4H)-one
• 15601-44-2
• AKOS001208436
• SR-01000417453-1
• (4Z)-4-[(4-chlorophenyl)methylidene]-2-phenyl-1,3-oxazol-5-one
• MFCD00276100
• (4z)-4-(4-chlorobenzylidene)-2-phenyloxazol-5(4h)-one
• (4Z)-4-(4-chlorobenzylidene)-2-phenyl-1,3-oxazol-5(4H)-one
• NSC-73772
• LS-09948
• (Z)-4-(4-Chlorobenzylidene)-2-phenyloxazol-5(4H)-one
• CHEMBL2003639
• A915050
• 57427-77-7
• (4Z)-4-[(4-chlorophenyl)methylidene]-2-phenyl-4,5-dihydro-1,3-oxazol-5-one
• 4-(4-chlorobenzylidene)-2-phenyl-1,3-oxazol-5(4h)-one
• NSC73772
• SR-01000417453
• 4-(4-Chlorobenzylidene)-2-phenyl-1,3-oxazol-5(4H)-one

• MDL： MFCD00276100
• Inchi： 1S/C16H10ClNO2/c17-13-8-6-11(7-9-13)10-14-16(19)20-15(18-14)12-4-2-1-3-5-12/h1-10H/b14-10-
• InChI Key： PKMDOGQJFLVZEJ-UVTDQMKNSA-N
• SMILES： ClC1C=CC(=CC=1)/C=C1/C(=O)OC(C2C=CC=CC=2)=N/1

Computed Properties

• Exact Mass: 283.04000
• Monoisotopic Mass: 283.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.27
• Boiling Point: 420.2°Cat760mmHg
• Flash Point: 207.9°C
• Refractive Index: 1.623
• PSA: 38.66000
• LogP: 3.12010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(4-Chlorobenzylidene)-2-phenyl-1,3-oxazol-5(4H)-one

Professional Introduction to 4-(4-Chlorobenzylidene)-2-phenyl-1,3-oxazol-5(4H)-one (CAS No. 15601-44-2)

4-(4-Chlorobenzylidene)-2-phenyl-1,3-oxazol-5(4H)-one, with the chemical formula C₁₄H₁₁ClO₂, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This heterocyclic compound features a 4-chlorobenzylidene moiety attached to a phenyl group, which is further incorporated into a 1,3-oxazol-5(4H)-one backbone. The unique structural attributes of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The CAS No. 15601-44-2 uniquely identifies this compound in scientific literature and databases, facilitating its accurate classification and study. The presence of both chlorine and oxygen atoms in its structure imparts distinct reactivity, making it a versatile building block for medicinal chemists. Recent advancements in synthetic methodologies have highlighted its utility in constructing complex scaffolds that exhibit promising pharmacological properties.

One of the most compelling aspects of 4-(4-Chlorobenzylidene)-2-phenyl-1,3-oxazol-5(4H)-one is its role as a precursor in the synthesis of pharmaceutical intermediates. Researchers have leveraged its structural framework to develop molecules with potential applications in anti-inflammatory, anticancer, and antimicrobial therapies. For instance, derivatives of this compound have been investigated for their ability to modulate enzyme activity and interfere with pathogenic processes at the molecular level.

In the realm of medicinal chemistry, the 1,3-oxazolone core is particularly noteworthy due to its stability and ability to engage in hydrogen bonding interactions. These characteristics are exploited in drug design to enhance binding affinity and selectivity. The 4-chlorobenzylidene substituent further contributes to the molecule's pharmacophoric features by introducing lipophilicity and electronic effects that can influence receptor interactions. Such structural motifs are often employed to optimize pharmacokinetic profiles and reduce off-target effects.

Recent studies have also explored the synthetic pathways involving 4-(4-Chlorobenzylidene)-2-phenyl-1,3-oxazol-5(4H)-one, emphasizing its role in multi-step organic transformations. For example, palladium-catalyzed cross-coupling reactions have been utilized to introduce additional functional groups at specific positions within the molecule. These modifications have led to the discovery of novel analogs with enhanced biological activity and improved drug-like properties.

The compound's relevance extends beyond academic research into industrial applications. Pharmaceutical companies have shown interest in its derivatives as candidates for preclinical development. The ease with which it can be modified into more complex structures makes it an attractive scaffold for high-throughput screening programs aimed at identifying new therapeutic entities.

From a chemical biology perspective, 4-(4-Chlorobenzylidene)-2-phenyl-1,3-oxazol-5(4H)-one has been employed in mechanistic studies to understand how specific molecular interactions influence biological outcomes. Its incorporation into probes and inhibitors has provided insights into enzyme function and signaling pathways relevant to human health and disease. This underscores its importance not only as a synthetic intermediate but also as a tool for elucidating fundamental biological processes.

The growing body of literature on this compound reflects its versatility and potential impact on drug discovery. As synthetic techniques continue to evolve, new applications for 4-(4-Chlorobenzylidene)-2-phenyl-1,3-oxazol-5(4H)-one are likely to emerge, further solidifying its place as a cornerstone in modern pharmaceutical chemistry.